3-(2-chlorophenyl)-5-methyl-N-(5-nitro-1,3-thiazol-2-yl)-4-isoxazolecarboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-(5-nitro-1,3-thiazol-2-yl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H9ClN4O4S/c1-7-11(12(18-23-7)8-4-2-3-5-9(8)15)13(20)17-14-16-6-10(24-14)19(21)22/h2-6H,1H3,(H,16,17,20)
• InChI Key: RKXMPSCTGRFVJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=NC=C(S3)[N+](=O)[O-]
• Molecular Formula: C14H9ClN4O4S
• Molecular Weight: 364.8 g/mol

Description

3-(2-chlorophenyl)-5-methyl-N-(5-nitro-1,3-thiazol-2-yl)-4-isoxazolecarboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound has been extensively studied for its unique properties and potential therapeutic uses.

Mechanism of Action

The mechanism of action of 3-(2-chlorophenyl)-5-methyl-N-(5-nitro-1,3-thiazol-2-yl)-4-isoxazolecarboxamide is not fully understood. However, it is believed to work by inhibiting the growth of cancer cells and bacteria. It is also believed to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-chlorophenyl)-5-methyl-N-(5-nitro-1,3-thiazol-2-yl)-4-isoxazolecarboxamide has several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis. It has also been shown to inhibit the growth of bacteria by disrupting the bacterial cell membrane. In addition, it has been found to have anti-inflammatory effects by reducing the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2-chlorophenyl)-5-methyl-N-(5-nitro-1,3-thiazol-2-yl)-4-isoxazolecarboxamide is its broad spectrum of activity against various diseases. It is also relatively easy to synthesize, making it a cost-effective option for lab experiments. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for further research on 3-(2-chlorophenyl)-5-methyl-N-(5-nitro-1,3-thiazol-2-yl)-4-isoxazolecarboxamide. One area of research is to further investigate its mechanism of action and how it can be optimized for specific applications. Another area of research is to explore its potential use in combination therapy with other drugs. Additionally, further studies are needed to evaluate its safety and toxicity in various applications.

Synthesis Methods

The synthesis of 3-(2-chlorophenyl)-5-methyl-N-(5-nitro-1,3-thiazol-2-yl)-4-isoxazolecarboxamide is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the reaction of 2-chlorobenzonitrile with 2-amino-5-nitrothiazole, followed by cyclization with methyl isoxazole-4-carboxylate. The resulting product is then treated with acetic anhydride and hydrochloric acid to obtain the final compound.

Scientific Research Applications

3-(2-chlorophenyl)-5-methyl-N-(5-nitro-1,3-thiazol-2-yl)-4-isoxazolecarboxamide has been studied extensively for its potential therapeutic uses. It has been found to have antitumor, antimicrobial, and anti-inflammatory properties. This compound has also been shown to be effective in the treatment of various diseases such as cancer, tuberculosis, and malaria.